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Compound of Interest

Compound Name: Biotin-d2

Cat. No.: B15571627 Get Quote

Essential Safety and Handling Guide for Biotin-
d2
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, particularly when handling specialized chemical reagents like Biotin-d2. This guide

provides essential, immediate safety and logistical information, including operational and

disposal plans, to facilitate the safe and effective use of this compound.

Biotin-d2 is a stable, non-radioactive, isotopically-labeled version of Biotin (Vitamin B7) where

two hydrogen atoms have been replaced by deuterium.[1] This labeling allows it to be used as

an internal standard for the quantification of biotin in various analytical techniques, such as

mass spectrometry.[2] While stable isotopes do not pose a radiological threat, the chemical

properties of Biotin-d2 are similar to its unlabeled counterpart, and appropriate safety

precautions must be observed.[3]

Personal Protective Equipment (PPE)
The consistent use of appropriate PPE is the most critical line of defense against potential

exposure. The following table summarizes the recommended PPE for handling Biotin-d2 in a

laboratory setting.[4][5]
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PPE Category
Specific
Recommendations

Purpose

Eye and Face Protection

Safety glasses with side-

shields conforming to NIOSH

(US) or EN 166 (EU)

standards.[4]

Protects eyes from airborne

powder particles and potential

splashes.

Hand Protection
Chemically resistant gloves

(e.g., nitrile).[4][5]

Prevents direct skin contact

with the compound.

Body Protection
A fully buttoned laboratory coat

or impervious clothing.[4][5]

Protects skin and personal

clothing from contamination.

Respiratory Protection

A NIOSH-certified respirator

may be required if dust is

generated and ventilation is

inadequate.[4][5]

Prevents inhalation of fine

powder particles.

Foot Protection
Closed-toe shoes that cover

the entire foot.[5]

Protects feet from spills and

falling objects.

Health Hazard Information
Biotin-d2 may pose the following health risks upon exposure[4]:

Exposure Route Potential Health Effects

Inhalation
May be harmful if inhaled and may cause

respiratory tract irritation.

Skin Contact
May be harmful if absorbed through the skin and

may cause skin irritation.

Eye Contact May cause eye irritation.

Ingestion May be harmful if swallowed.
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Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.cdnisotopes.com/media/catalog/product/d/-/d-8128_1.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-8128_1.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Biotin_slf.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-8128_1.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Biotin_slf.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-8128_1.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Biotin_slf.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Biotin_slf.pdf
https://www.benchchem.com/product/b15571627?utm_src=pdf-body
https://www.cdnisotopes.com/media/catalog/product/d/-/d-8128_1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15571627?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A systematic approach to handling Biotin-d2 minimizes risks and ensures a safe laboratory

environment.
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Receiving & Storage

Handling & Preparation

Spill & Waste Disposal

1. Inspect Container
Upon Receipt

2. Store Appropriately
- Refrigerated

- Protect from light
- Tightly sealed

If intact

3. Don Appropriate
PPE

4. Handle in a
Fume Hood

5. Weighing and
Solution Preparation

6. Spill Management

7. Waste Disposal

Start Equilibrate Biotin-d2
to Room Temperature

Accurately Weigh
the Compound

Quantitatively Transfer
to Volumetric Flask

Add Solvent and
Dissolve Dilute to Volume Mix Thoroughly End
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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